4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone

• Molecular Formula: C21H14Cl2N4O2
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenylpyrimidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C21H14Cl2N4O2/c1-13-7-9-15(10-8-13)29-18-11-17(27-21(28)19(23)16(22)12-24-27)25-20(26-18)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: WOVRDFVRSMTQJF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC2=NC(=NC(=C2)N3C(=O)C(=C(C=N3)Cl)Cl)C4=CC=CC=C4

Description

4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is also known by its chemical name, TAK-659, and belongs to the pyridazinone class of compounds.

Mechanism of Action

The mechanism of action of 4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone involves the inhibition of several kinases, including BTK, JAK3, and ITK. This inhibition results in the suppression of immune responses and the induction of apoptosis in cancer cells. The compound has also been found to exhibit anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone has been shown to exhibit potent inhibitory activity against several kinases, including BTK, JAK3, and ITK. This inhibition results in the suppression of immune responses and the induction of apoptosis in cancer cells. The compound has also been found to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone is its potent inhibitory activity against several kinases, which makes it a promising candidate for the treatment of various autoimmune diseases and cancers. However, the compound has some limitations for lab experiments, including its low solubility and stability, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research on 4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone. One of the most promising directions is the development of more potent and selective inhibitors of BTK, JAK3, and ITK kinases, which could lead to the development of more effective therapies for autoimmune diseases and cancers. Another direction is the investigation of the compound's potential in combination with other drugs to enhance its therapeutic efficacy. Additionally, further studies are needed to better understand the compound's pharmacokinetics and pharmacodynamics, as well as its potential side effects.

Synthesis Methods

The synthesis method for 4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone involves several steps. The first step involves the reaction of 4,5-dichloro-3(2H)-pyridazinone with 2-phenyl-6-(4-methylphenoxy)pyrimidine-4-amine in the presence of a catalyst to form the intermediate compound. The intermediate compound is then subjected to further reaction with a suitable reagent to obtain the final product, 4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone.

Scientific Research Applications

4,5-dichloro-2-[6-(4-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3(2H)-pyridazinone has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit potent inhibitory activity against several kinases, including BTK, JAK3, and ITK. These kinases play a crucial role in the regulation of immune responses, and their inhibition has been shown to have therapeutic benefits in the treatment of various autoimmune diseases and cancers.